calcium bis[(Z)-N-methyl-N-(1-oxo-9-octadecenyl)aminoacetate]
calcium bis[(Z)-N-methyl-N-(1-oxo-9-octadecenyl)aminoacetate]
Brand Name:
Vulcanchem
CAS No.:
16026-16-7
VCID:
VC0102010
InChI:
InChI=1S/2C21H39NO3.Ca/c2*1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-20(23)22(2)19-21(24)25;/h2*10-11H,3-9,12-19H2,1-2H3,(H,24,25);/q;;+2/p-2/b2*11-10-;
SMILES:
CCCCCCCCC=CCCCCCCCC(=O)N(C)CC(=O)[O-].CCCCCCCCC=CCCCCCCCC(=O)N(C)CC(=O)[O-].[Ca+2]
Molecular Formula:
C42H76CaN2O6
Molecular Weight:
745.1 g/mol
calcium bis[(Z)-N-methyl-N-(1-oxo-9-octadecenyl)aminoacetate]
CAS No.: 16026-16-7
Main Products
VCID: VC0102010
Molecular Formula: C42H76CaN2O6
Molecular Weight: 745.1 g/mol
![calcium bis[(Z)-N-methyl-N-(1-oxo-9-octadecenyl)aminoacetate] - 16026-16-7](/images/no_structure.jpg)
| CAS No. | 16026-16-7 |
|---|---|
| Product Name | calcium bis[(Z)-N-methyl-N-(1-oxo-9-octadecenyl)aminoacetate] |
| Molecular Formula | C42H76CaN2O6 |
| Molecular Weight | 745.1 g/mol |
| IUPAC Name | calcium;2-[methyl-[(Z)-octadec-9-enoyl]amino]acetate |
| Standard InChI | InChI=1S/2C21H39NO3.Ca/c2*1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-20(23)22(2)19-21(24)25;/h2*10-11H,3-9,12-19H2,1-2H3,(H,24,25);/q;;+2/p-2/b2*11-10-; |
| Standard InChIKey | YUYLGIXKGUIIBR-DEZACRSWSA-L |
| Isomeric SMILES | CCCCCCCC/C=C\CCCCCCCC(=O)N(CC(=O)[O-])C.CCCCCCCC/C=C\CCCCCCCC(=O)N(CC(=O)[O-])C.[Ca+2] |
| SMILES | CCCCCCCCC=CCCCCCCCC(=O)N(C)CC(=O)[O-].CCCCCCCCC=CCCCCCCCC(=O)N(C)CC(=O)[O-].[Ca+2] |
| Canonical SMILES | CCCCCCCCC=CCCCCCCCC(=O)N(C)CC(=O)[O-].CCCCCCCCC=CCCCCCCCC(=O)N(C)CC(=O)[O-].[Ca+2] |
| PubChem Compound | 6436432 |
| Last Modified | Nov 11 2021 |
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